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Compound of Interest

Compound Name: Tetrakis(3-aminopropyl)ammonium

Cat. No.: B039011 Get Quote

A Comprehensive Technical Guide to Tetrakis(3-
aminopropyl)ammonium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Tetrakis(3-
aminopropyl)ammonium, a branched polyamine of significant interest in various scientific and

biomedical research fields. Due to the limited availability of experimentally determined data,

this document combines computed properties from reputable chemical databases with

generalized experimental protocols for the determination of key physical characteristics.

Core Physical Properties
The physical properties of Tetrakis(3-aminopropyl)ammonium are crucial for its application in

research and development. While extensive experimental data is not readily available in the

literature, computed properties provide valuable estimates.
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Property Value Source

Molecular Formula C₁₂H₃₂N₅⁺ PubChem[1]

Molecular Weight 246.42 g/mol PubChem[1]

Monoisotopic Mass 246.26577104 Da PubChem[1]

CAS Number 111216-37-6 ChemicalBook[2]

XLogP3-AA (Computed) -2.1 PubChem[1]

Topological Polar Surface Area 104 Å² PubChem[1]

Hydrogen Bond Donor Count 4 Guidechem[3]

Hydrogen Bond Acceptor

Count
4 Guidechem[3]

Rotatable Bond Count 12 Guidechem[3]

Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

It is important to note that many of the physical properties for Tetrakis(3-
aminopropyl)ammonium have not been experimentally determined and reported in publicly

available literature. The provided data is largely based on computational models. For the

chloride salt, Tetrakis(3-aminopropyl)ammonium chloride, the molecular weight is 281.87

g/mol [4].

Experimental Protocols
Given the absence of specific published protocols for Tetrakis(3-aminopropyl)ammonium,

the following are generalized methodologies for determining key physical properties of

polyamines, adaptable for this compound.
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The melting point of a solid is a fundamental physical property indicating its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of Tetrakis(3-
aminopropyl)ammonium is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature range from the appearance of the first liquid drop to the

complete liquefaction of the sample is recorded as the melting point range.

Determination of Boiling Point
For non-volatile liquids, the boiling point is a key characteristic. As Tetrakis(3-
aminopropyl)ammonium is expected to be a solid or a high-boiling liquid, distillation under

reduced pressure might be necessary to prevent decomposition.

Methodology: Distillation Method (under reduced pressure)

Apparatus Setup: A distillation apparatus is assembled, including a distillation flask,

condenser, receiving flask, and a connection to a vacuum pump with a manometer.

Sample Introduction: A sample of Tetrakis(3-aminopropyl)ammonium is placed in the

distillation flask along with boiling chips.

Pressure Reduction: The pressure inside the apparatus is slowly reduced to the desired

level.

Heating: The sample is heated gently until it begins to boil.

Data Recording: The temperature at which the liquid and vapor phases are in equilibrium at

the given pressure is recorded as the boiling point.

Determination of Solubility
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Solubility is a critical parameter for any application in solution, including in biological and

pharmaceutical contexts.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of Tetrakis(3-aminopropyl)ammonium is added to

a known volume of a specific solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Concentration Analysis: The concentration of Tetrakis(3-aminopropyl)ammonium in the

clear supernatant is determined using a suitable analytical technique, such as HPLC or UV-

Vis spectroscopy, after appropriate calibration.

Application Workflow: Poly-ion Complex (PIC)
Formation
Tetrakis(3-aminopropyl)ammonium is utilized in the formation of Poly-ion Complexes (PICs)

through electrostatic interactions with anionic biomolecules. This process is relevant in drug

delivery and biomaterial development[5].
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Workflow for the formation and characterization of poly-ion complexes.

Logical Relationship: Structure to Function
The unique branched structure of Tetrakis(3-aminopropyl)ammonium directly influences its

function as a polycationic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the physical properties of Tetrakis(3-
aminopropyl)ammonium?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039011#what-are-the-physical-properties-of-tetrakis-
3-aminopropyl-ammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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